Cas no 63438-08-4 (Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)-)

• Product Name: Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)-
• CAS No: 63438-08-4
• MF: C₁₇H₁₉BrO
• MW: 319.236164331436
• CID: 426415
• PubChem ID: 12660318
• Update Time: 2025-04-19

Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(4-bromobutoxy)-2-(phenylmethyl)-
• 1-(4-Bromobutoxy)-2-benzylbenzene
• 1-benzyl-2-(4-bromobutoxy)benzene
• DTXSID40505988
• 63438-08-4
• SCHEMBL9236565

• Inchi： 1S/C17H19BrO/c18-12-6-7-13-19-17-11-5-4-10-16(17)14-15-8-2-1-3-9-15/h1-5,8-11H,6-7,12-14H2
• InChI Key： XAANVSLTAZLDBK-UHFFFAOYSA-N
• SMILES： BrCCCCOC1C=CC=CC=1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.06197
• Monoisotopic Mass: 318.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23